Cas no 330466-26-7 (1-methyl-2-{[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-1H-1,3-benzodiazole)

• Product Name: 1-methyl-2-{[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-1H-1,3-benzodiazole
• CAS No: 330466-26-7
• MF: C₁₇H₁₆N₄S
• MW: 308.400741577148
• CID: 5821059
• PubChem ID: 589534
• Update Time: 2025-10-22

1-methyl-2-{[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(((1-methyl-1H-benzo[d]imidazol-2-yl)methyl)thio)-1H-benzo[d]imidazole
• 1H-Benzimidazole, 1-methyl-2-[[(1-methyl-1H-benzimidazol-2-yl)methyl]thio]-
• 330466-26-7
• Oprea1_662091
• F0430-0094
• 1-methyl-2-[(1-methylbenzimidazol-2-yl)methylsulfanyl]benzimidazole
• SMR000122296
• EU-0010671
• 1-methyl-2-{[(1-methyl-1H-benzimidazol-2-yl)methyl]sulfanyl}-1H-benzimidazole
• AR-422/13165037
• MLS000525422
• SR-01000485775-1
• CHEMBL1521350
• Oprea1_749047
• HMS2363L10
• YWTRGAAMRFWJOR-UHFFFAOYSA-N
• AKOS003573875
• 1-Methyl-1H-benzimidazol-2-yl (1-methyl-1H-benzimidazol-2-yl)methyl sulfide #
• SR-01000485775
• 1-methyl-2-{[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-1H-1,3-benzodiazole

• Inchi： 1S/C17H16N4S/c1-20-14-9-5-3-7-12(14)18-16(20)11-22-17-19-13-8-4-6-10-15(13)21(17)2/h3-10H,11H2,1-2H3
• InChI Key： YWTRGAAMRFWJOR-UHFFFAOYSA-N
• SMILES： C1(SCC2N(C)C3=CC=CC=C3N=2)N(C)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 308.10956770g/mol
• Monoisotopic Mass: 308.10956770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 60.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-methyl-2-{[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-1H-1,3-benzodiazole

1-Methyl-2-{[(1-Methyl-1H-1,3-Benzodiazol-2-Yl)Methyl]Sulfanyl}-1H-1,3-Benzodiazole: A Comprehensive Overview

CAS No 330466-26-7 corresponds to the compound 1-methyl-2-{[(1-methyl-1H-1,3-benzodiazol-2-yl)methyl]sulfanyl}-1H-1,3-benzodiazole, a highly specialized heterocyclic compound with unique structural and functional properties. This compound belongs to the family of benzodiazoles, which are widely studied for their applications in various fields such as materials science, pharmacology, and electronics. The molecule features a sulfanyl group (-S-) bridging two benzodiazole moieties, creating a dimeric structure that enhances its stability and reactivity.

The structural complexity of this compound is further highlighted by the presence of methyl substituents on both benzodiazole rings. These methyl groups play a crucial role in modulating the electronic properties of the molecule, making it an attractive candidate for use in advanced materials. Recent studies have demonstrated that such substituted benzodiazoles exhibit exceptional photoluminescence properties, which are valuable in the development of organic light-emitting diodes (OLEDs) and sensors.

From a synthetic perspective, the preparation of this compound involves a multi-step process that typically includes condensation reactions and sulfurization. Researchers have optimized these processes to achieve high yields and purity levels. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction kinetics while maintaining the integrity of the final product.

In terms of applications, this compound has shown promise in several cutting-edge areas. For instance, its ability to act as a photosensitizer has been leveraged in photodynamic therapy (PDT), where it facilitates the generation of reactive oxygen species (ROS) under specific light conditions. Additionally, its unique electronic configuration makes it an ideal candidate for use in organic electronics, particularly in applications requiring high thermal stability and mechanical robustness.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the electronic structure and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the sulfanyl bridge significantly influences the molecule's conjugation pathways, thereby enhancing its optical properties. These findings have paved the way for further exploration into its potential as a building block for advanced materials.

Furthermore, this compound has been investigated for its potential in drug delivery systems. Its ability to encapsulate bioactive molecules within its structure has been exploited in targeted drug delivery applications. Preclinical studies have demonstrated that it can serve as a biocompatible carrier with minimal cytotoxicity, making it a promising candidate for future therapeutic interventions.

In conclusion, CAS No 330466-26-7 represents a versatile and innovative compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional properties continue to attract significant research interest, driving advancements in both fundamental understanding and practical utilization.